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Compound of Interest

Compound Name: 2',3'-Di-O-acetyl-D-uridine

Cat. No.: B15586136 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of 2',3'-Di-O-acetyl-D-uridine, a modified nucleoside used in various research

applications.

Safety and Hazard Assessment
While a specific Safety Data Sheet (SDS) for 2',3'-Di-O-acetyl-D-uridine is not readily

available, information from the SDS of its parent compound, Uridine, provides valuable insight.

Uridine is consistently classified as not a hazardous substance or mixture by major chemical

suppliers.[1] This suggests that 2',3'-Di-O-acetyl-D-uridine is also likely to be non-hazardous.

However, without a definitive classification, it is prudent to handle this compound with standard

laboratory precautions.

Key Chemical and Physical Properties:
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Property Value

Molecular Formula C₁₃H₁₆N₂O₈

Molecular Weight 328.27 g/mol

Appearance White to off-white solid/powder

Storage Store at < -15°C in a well-closed container.[2]

Recommended Disposal Procedures
Based on the likely non-hazardous nature of 2',3'-Di-O-acetyl-D-uridine, the following disposal

procedures are recommended. However, always consult and adhere to your institution's

specific safety guidelines and local regulations before proceeding with any disposal method.

Step 1: Initial Assessment and Decontamination
Small Quantities: For trace amounts of 2',3'-Di-O-acetyl-D-uridine, such as residue in

empty containers or on contaminated labware (e.g., gloves, paper towels), these can

typically be disposed of in the regular laboratory solid waste stream.

Empty Containers: Ensure containers are fully empty. Triple rinse the container with a

suitable solvent (e.g., water or ethanol). The rinsate can likely be disposed of down the

sanitary sewer with copious amounts of water, provided it meets local wastewater

regulations. Deface the label of the empty container before disposal in the regular trash.

Step 2: Disposal of Unused or Waste Material
For larger quantities of unused or waste 2',3'-Di-O-acetyl-D-uridine, two primary options are

available, contingent on your local regulations and institutional policies:

Option 1: Disposal as Non-Hazardous Waste

If your institution's Environmental Health and Safety (EHS) department confirms that 2',3'-Di-O-
acetyl-D-uridine can be treated as non-hazardous waste:

Solid Waste: The solid powder can be securely packaged in a sealed container, clearly

labeled as "Non-Hazardous Waste: 2',3'-Di-O-acetyl-D-uridine," and disposed of in the
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designated non-hazardous laboratory waste stream.

Aqueous Solutions: Dilute aqueous solutions can typically be disposed of down the sanitary

sewer with a large volume of running water.

Option 2: Precautionary Disposal as Chemical Waste

In the absence of a definitive hazard classification or if required by your institution, it is best

practice to dispose of 2',3'-Di-O-acetyl-D-uridine as chemical waste.

Collection: Collect the waste material in a compatible, sealed, and clearly labeled container.

The label should include the chemical name ("2',3'-Di-O-acetyl-D-uridine") and any other

information required by your institution's waste management program.

Storage: Store the waste container in a designated satellite accumulation area for chemical

waste.

Pickup: Arrange for pickup by your institution's EHS or a licensed chemical waste disposal

contractor.

Experimental Workflow for Disposal Decision
The following diagram illustrates the logical workflow for determining the appropriate disposal

procedure for 2',3'-Di-O-acetyl-D-uridine.

Start: Have 2',3'-Di-O-acetyl-D-uridine for disposal Consult institutional SDS or EHS for hazard classification Is it classified as hazardous?

Follow non-hazardous waste disposal procedures (e.g., regular trash, sewer)No

Treat as chemical waste. Collect, label, and contact EHS for disposal
Yes / Unsure

End: Proper Disposal

Click to download full resolution via product page

Disposal decision workflow for 2',3'-Di-O-acetyl-D-uridine.

Key Safety Precautions
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and gloves, when handling 2',3'-Di-O-acetyl-D-uridine.

Avoid Dust Inhalation: Handle the solid material in a well-ventilated area or a chemical fume

hood to avoid inhaling dust.

Spill Response: In case of a spill, contain the material and clean the area with a suitable

absorbent. Dispose of the cleanup materials as chemical waste.

By following these guidelines and consulting with your institution's safety professionals, you

can ensure the safe and compliant disposal of 2',3'-Di-O-acetyl-D-uridine, contributing to a

secure and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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